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Compound of Interest

Compound Name: 4-Benzyloxyphenyl isocyanate

Cat. No.: B112699

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-isocyanato-4-
phenylmethoxybenzene, also known as 4-benzyloxyphenyl isocyanate. It details its chemical
and physical properties, outlines potential synthetic pathways, and explores the biological
significance of the broader class of benzyloxyphenyl derivatives, offering insights for its
potential applications in drug discovery and development.

Core Compound Properties

1-Isocyanato-4-phenylmethoxybenzene is an aromatic isocyanate with the chemical formula
C14H11NO:z2. The presence of the highly reactive isocyanate group (-N=C=0) and the benzyloxy
moiety confers upon it specific chemical characteristics and potential for biological activity.
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Property Value Reference

1-isocyanato-4-
IUPAC Name [1]
phenylmethoxybenzene

4-Benzyloxyphenyl isocyanate,
Synonyms _ [1]
p-Benzyloxyphenyl isocyanate

CAS Number 50528-73-9 [1]
Molecular Formula C14H11NO2 [1]
Molecular Weight 225.24 g/mol [1]
Not explicitly stated, likely a
Appearance . -
solid or liquid
Solubility Reacts with water [2]

Synthesis and Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of 1-isocyanato-4-
phenylmethoxybenzene is not readily available in the reviewed literature, its synthesis can be
inferred from established methods for isocyanate preparation. The two most probable synthetic
routes are the phosgenation of 4-benzyloxyaniline and the Curtius rearrangement of 4-
benzyloxybenzoyl azide.

Method 1: Phosgenation of 4-Benzyloxyaniline

This is a common industrial method for producing isocyanates.[2] It involves the reaction of the
corresponding primary amine with phosgene (COCI2) or a phosgene equivalent like
triphosgene.

Reaction Scheme:

COClIz or (COCl2)s3

4-Benzyloxyaniline » 1-Isocyanato-4-phenylmethoxybenzene
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Caption: Phosgenation of 4-benzyloxyaniline.
Detailed Experimental Protocol (Proposed):

A detailed protocol for the synthesis of 4-benzyloxyaniline hydrochloride from 4-nitrophenol has
been described, which can then be neutralized to yield 4-benzyloxyaniline.[3]

o Step 1: Synthesis of 4-Benzyloxyaniline. 4-benzyloxyaniline can be prepared by the
benzylation of 4-nitrophenol to form 4-benzyloxynitrobenzene, followed by reduction of the
nitro group.[3] Alternatively, 4-benzyloxyaniline hydrochloride can be treated with a base to
obtain the free amine.[2]

o Step 2: Phosgenation. In a well-ventilated fume hood, a solution of 4-benzyloxyaniline in an
inert solvent (e.g., dichloromethane) would be added dropwise to a stirred solution of
triphosgene in the same solvent at a controlled temperature (typically 0 °C).[4] An organic
base, such as triethylamine, is then added to neutralize the hydrogen chloride formed during
the reaction.[4] The reaction mixture is then typically stirred for several hours at room
temperature.

o Step 3: Work-up and Purification. After the reaction is complete, the solvent is removed
under reduced pressure. The crude product can then be purified by distillation or sublimation
to yield 1-isocyanato-4-phenylmethoxybenzene.[4]

Method 2: Curtius Rearrangement

The Curtius rearrangement is a versatile laboratory-scale method for converting carboxylic
acids into isocyanates via an acyl azide intermediate.[5][6][7][8]

Reaction Scheme:

4-Benzyloxybenzoic acid SOCI2, NaNs or DPPA » 4-Benzyloxybenzoyl azide M» 1-Isocyanato-4-phenylmethoxybenzene
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Caption: Curtius rearrangement for isocyanate synthesis.
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Detailed Experimental Protocol (Proposed):

e Step 1: Formation of 4-Benzyloxybenzoyl Azide. 4-Benzyloxybenzoic acid would first be
converted to its acyl chloride using a reagent like thionyl chloride (SOCI2). The resulting acyl
chloride is then reacted with sodium azide (NaNs) to form 4-benzyloxybenzoyl azide.
Alternatively, the acyl azide can be formed in one step from the carboxylic acid using
diphenylphosphoryl azide (DPPA).[7]

o Step 2: Thermal Rearrangement. The 4-benzyloxybenzoyl azide is then heated in an inert
solvent (e.g., toluene). This induces the rearrangement, with the loss of nitrogen gas, to form
1-isocyanato-4-phenylmethoxybenzene.[5][8] The reaction progress can be monitored by the
cessation of nitrogen evolution.

o Step 3: Isolation. The isocyanate can be isolated by removal of the solvent under reduced
pressure.

Reactivity and Potential Applications

Isocyanates are highly reactive electrophiles that readily react with nucleophiles such as
alcohols, amines, and water.[2] This reactivity makes 1-isocyanato-4-phenylmethoxybenzene a
valuable intermediate for the synthesis of a variety of derivatives, including carbamates (from
reaction with alcohols), ureas (from reaction with amines), and other heterocyclic compounds.

The benzyloxyphenyl moiety is a common scaffold in medicinal chemistry, with derivatives
exhibiting a range of biological activities. This suggests that 1-isocyanato-4-
phenylmethoxybenzene could serve as a key building block for the development of novel
therapeutic agents.

Biological Activity of Benzyloxyphenyl Derivatives

While no direct biological data for 1-isocyanato-4-phenylmethoxybenzene has been found,
numerous studies have highlighted the pharmacological importance of compounds containing
the benzyloxyphenyl group.

Inhibition of STAT3 Signaling Pathway
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Derivatives of benzyloxyphenyl-methylaminophenol have been identified as inhibitors of the
STAT3 signaling pathway, which is a crucial target in cancer therapy. Some of these
compounds have shown potent antiproliferative activity against cancer cell lines.

Signaling Pathway Diagram:
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Caption: Inhibition of the STAT3 signaling pathway.
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Androgen Receptor Antagonism

N-(4-(Benzyloxy)-phenyl)-sulfonamide derivatives have been discovered as novel antagonists
of the human androgen receptor, targeting the activation function 2 (AF2) region.[9] These
compounds have shown potential in inhibiting tumor growth in prostate cancer models.[9]

Logical Relationship Diagram:
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Caption: Mechanism of androgen receptor antagonism.

Conclusion

1-Isocyanato-4-phenylmethoxybenzene is a reactive chemical intermediate with significant
potential for application in organic synthesis and drug discovery. While specific experimental
data for this compound is limited in the public domain, its synthesis can be readily achieved
through established chemical transformations. The prevalence of the benzyloxyphenyl moiety
in biologically active molecules underscores the potential of 1-isocyanato-4-
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phenylmethoxybenzene as a valuable precursor for the development of novel therapeutics
targeting a range of diseases, including cancer. Further research into the synthesis,
characterization, and biological evaluation of this compound and its derivatives is warranted to
fully explore its potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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